2-bromo-1,3-dichloro-5-(4-fluorophenoxy)benzene
Overview
Description
2-Bromo-1,3-dichloro-5-(4-fluorophenoxy)benzene, often abbreviated as BDCFPB, is an aromatic compound containing one bromine, one chlorine, and one fluorine atom. It is a colorless solid at room temperature and is a common starting material for organic synthesis. BDCFPB has a wide range of applications, from pharmaceuticals to materials science.
Scientific Research Applications
BDCFPB is used in a variety of scientific research applications. It has been used as a model compound for studying the reactivity of aromatic compounds in organic synthesis. BDCFPB has also been used to study the effects of fluorine substitution on the reactivity of aromatic compounds. Additionally, it is used in the synthesis of other compounds, such as pharmaceuticals and materials science.
Mechanism of Action
The mechanism of action of BDCFPB is based on its ability to react with other compounds. BDCFPB can react with nucleophiles, such as amines and alcohols, to form new compounds. It can also react with electrophiles, such as halogens, to form new compounds. The mechanism of action of BDCFPB is based on its ability to form new compounds through substitution reactions.
Biochemical and Physiological Effects
BDCFPB has been shown to have a variety of biochemical and physiological effects. It has been shown to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmission. Additionally, BDCFPB has been shown to have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
BDCFPB has several advantages for use in lab experiments. It is a relatively inexpensive starting material for organic synthesis, and it is also readily available. Additionally, BDCFPB is stable and can be stored for long periods of time without degrading. However, it can be toxic if ingested, and it can also be corrosive to skin and eyes.
Future Directions
There are several potential future directions for research on BDCFPB. One potential direction is to investigate the effects of different substituents on the reactivity of BDCFPB. Additionally, research could be done on the potential applications of BDCFPB in materials science and pharmaceuticals. Additionally, further research could be done on the biochemical and physiological effects of BDCFPB, such as its anti-inflammatory and anti-cancer properties. Finally, research could be done on the potential toxicity of BDCFPB and ways to reduce or eliminate its toxicity.
Synthesis Methods
BDCFPB can be synthesized through a variety of methods. The most common method is the nucleophilic aromatic substitution reaction of 4-fluorophenol with bromine-dichloro-benzene. This reaction is carried out in an organic solvent such as dichloromethane at room temperature. The reaction produces a white solid, which is then purified by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-1,3-dichloro-5-(4-fluorophenoxy)benzene involves the bromination of 1,3-dichloro-5-(4-fluorophenoxy)benzene using bromine in the presence of a catalyst.", "Starting Materials": [ "1,3-dichloro-5-(4-fluorophenoxy)benzene", "Bromine", "Catalyst" ], "Reaction": [ "Add 1,3-dichloro-5-(4-fluorophenoxy)benzene to a reaction flask", "Add bromine dropwise to the reaction flask while stirring", "Add a catalyst to the reaction mixture", "Heat the reaction mixture to a suitable temperature and stir for a specific time period", "Cool the reaction mixture and filter the precipitated product", "Wash the product with a suitable solvent and dry it under vacuum" ] } | |
CAS RN |
2731013-84-4 |
Molecular Formula |
C12H6BrCl2FO |
Molecular Weight |
336 |
Purity |
0 |
Origin of Product |
United States |
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